Cas no 1261554-07-7 (3-[5-Fluoro-2-(trifluoromethoxy)phenyl]propionic acid)
![3-[5-Fluoro-2-(trifluoromethoxy)phenyl]propionic acid structure](https://ossimg.kuujia.com/scimg/1262000/1261554-07-7x500.png)
1261554-07-7 structure
Product Name:3-[5-Fluoro-2-(trifluoromethoxy)phenyl]propionic acid
CAS No:1261554-07-7
MF:C10H8F4O3
MW:252.162337303162
CID:3161312
PubChem ID:134621504
Update Time:2025-04-21
3-[5-Fluoro-2-(trifluoromethoxy)phenyl]propionic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-[5-Fluoro-2-(trifluoromethoxy)phenyl]propionic acid
- 3-(2'-Fluoro-5'-(trifluoromethoxy)phenyl)propionic acid
- 3-[2-fluoro-5-(trifluoromethoxy)phenyl]propanoic acid
- 1261554-07-7
- A1-18065
- 3-(2-Fluoro-5-(trifluoromethoxy)phenyl)propanoic acid
- starbld0025431
-
- Inchi： 1S/C10H8F4O3/c11-8-3-2-7(17-10(12,13)14)5-6(8)1-4-9(15)16/h2-3,5H,1,4H2,(H,15,16)
- InChI Key： HJZUCPKSXRMQRL-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C=C1CCC(=O)O)OC(F)(F)F
Computed Properties
- Exact Mass: 252.04095676Da
- Monoisotopic Mass: 252.04095676Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 46.5Ų
3-[5-Fluoro-2-(trifluoromethoxy)phenyl]propionic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013001938-250mg |
3-(2'-Fluoro-5'-(trifluoromethoxy)phenyl)propionic acid |
1261554-07-7 | 97% | 250mg |
$504.00 | 2023-09-03 | |
| Alichem | A013001938-500mg |
3-(2'-Fluoro-5'-(trifluoromethoxy)phenyl)propionic acid |
1261554-07-7 | 97% | 500mg |
$806.85 | 2023-09-03 | |
| Alichem | A013001938-1g |
3-(2'-Fluoro-5'-(trifluoromethoxy)phenyl)propionic acid |
1261554-07-7 | 97% | 1g |
$1460.20 | 2023-09-03 |
3-[5-Fluoro-2-(trifluoromethoxy)phenyl]propionic acid Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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